COBRATOXIN (Alpha-)
COBRATOXIN (Alpha-)
It is a long chain postsynaptic neurotoxin, antagonist of nicotinic receptor with a high affinity. A 71-amino acid polypeptide with 5 disulfide Bonds, purified from Naja kaouthia snake venom. It is a nicotinic cholinoreceptor antagonist: Kd = 55 pM, homologue of postsynaptically acting toxins.
Brand Name:
Vulcanchem
CAS No.:
69344-74-7
Catalog No.:
VC026165
InChI:
SMILES:
Molecular Formula:
C332 H520 N98 O101 S10
Molecular Weight:
7,821
COBRATOXIN (Alpha-)
* For research use only. Not for human or veterinary use.
CAS No.: 69344-74-7
Peptides
Catalog No.: VC026165
Molecular Formula: C332 H520 N98 O101 S10
Molecular Weight: 7,821
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| CAS No. | 69344-74-7 |
|---|---|
| Product Name | COBRATOXIN (Alpha-) |
| Molecular Formula | C332 H520 N98 O101 S10 |
| Molecular Weight | 7,821 |
| Appearance | White solid |
| Purity | ≥ 99% (capillary electrophoresis) |
| Description | It is a long chain postsynaptic neurotoxin, antagonist of nicotinic receptor with a high affinity. A 71-amino acid polypeptide with 5 disulfide Bonds, purified from Naja kaouthia snake venom. It is a nicotinic cholinoreceptor antagonist: Kd = 55 pM, homologue of postsynaptically acting toxins. |
| References | - Ishikawa Y. et al., Toxicon (1977). 15:477-488 - Charpentier I. et al., J. of Molecular Recognition (1990). 3:74-81 - Faure G. et al., Biochemistry (1983). 22:2068-2076 - Karlsson E. et al.,/Isolation of the principal neurotoxins of Naja naja subspecies from the asian mainland./ Toxicon (1972). 10:217-225 - Walkinshaw M.D. et al., Proc. Natl. Acad. Sci. USA (1980). 77:2400-2404 - Betzel C. et al., J. Biol. Chem. (1991). 266:21530-21536 |
